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Compound of Interest

Compound Name: Carperitide acetate

Cat. No.: B15603183 Get Quote

For researchers, scientists, and drug development professionals, ensuring personal safety and

procedural accuracy when handling potent compounds like Carperitide acetate is paramount.

This guide provides immediate, essential safety and logistical information, including operational

and disposal plans, to foster a secure laboratory environment. Adherence to these step-by-step

procedures is critical for mitigating risks and building a culture of safety.

Carperitide acetate is a 28-amino acid synthetic analog of human atrial natriuretic peptide

(ANP).[1][2][3][4] While a specific Safety Data Sheet (SDS) with detailed quantitative hazard

information for Carperitide acetate is not readily available in the public domain, the following

guidelines are based on best practices for handling potent peptide compounds and general

laboratory safety principles.

Quantitative Data and Physical Properties
The table below summarizes the available quantitative data for Carperitide acetate. It is

important to note the absence of officially established occupational exposure limits (OELs),

which necessitates handling the compound with a high degree of caution.
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Property Value

Synonyms
Atrial Natriuretic Peptide (ANP) (1-28), human,

porcine acetate

Molecular Formula C127H203N45O39S3 (as acetate salt)

Appearance Powder

Purity Typically >99% by HPLC

Solubility Soluble in water (up to 100 mg/mL)

Storage (Powder) 3 years at -20°C

Storage (Stock Solution)
1 year at -80°C in solvent; 1 month at -20°C in

solvent. Avoid repeated freeze-thaw cycles.[1]

Occupational Exposure Limits (OELs)
Not established. Handle as a potent compound

and minimize exposure.

Operational Plan for Safe Handling
A systematic approach to handling Carperitide acetate from receipt to disposal is crucial to

minimize exposure. The following step-by-step plan outlines the necessary precautions.

1. Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Transport the unopened package to a designated handling area, such as a containment

ventilated enclosure (CVE) or a Class II Biological Safety Cabinet (BSC).

Wear a single pair of nitrile gloves during unpacking.

2. Preparation and Weighing:

All handling of powdered Carperitide acetate should be performed within a CVE or a Class

II BSC to prevent aerosolization.
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Wear appropriate personal protective equipment (PPE) as detailed in the "Recommended

Personal Protective Equipment" section. This includes double gloves, a protective gown, and

eye/face protection.

Use a fit-tested N95 respirator or a higher level of respiratory protection.

3. Dissolution and Aliquoting:

When preparing solutions, work within a CVE or BSC.

If available, use a closed-system drug-transfer device (CSTD) to minimize spills and

aerosols.

Continue to wear double nitrile gloves, a protective gown, and eye/face protection.

If using water as a solvent for stock solutions, it is recommended to filter and sterilize with a

0.22 μm filter before use.[3]

4. Spill Management:

In case of a spill, immediately alert others in the area and isolate the spill.

Don the appropriate PPE, including a respirator, before cleaning the spill.

Use a spill kit designed for hazardous drugs.

Absorb liquids with an appropriate absorbent material and collect all contaminated materials

in a designated hazardous waste container.

Recommended Personal Protective Equipment (PPE)
Given the potent nature of Carperitide acetate and the lack of specific OELs, a

comprehensive PPE strategy is essential.

Gloves: Wear two pairs of nitrile gloves. The outer glove cuff should cover the gown sleeve.

Gown: A disposable, back-closing gown made of a low-lint, impervious material should be

worn.
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Eye and Face Protection: Wear safety glasses with side shields or a face shield.

Respiratory Protection: A fit-tested N95 respirator or a higher level of respiratory protection is

recommended, especially when handling the powder form.

Disposal Plan
All disposable PPE (gloves, gowns, etc.) used during the handling of Carperitide acetate
should be considered contaminated and disposed of as hazardous waste. Empty vials and

contaminated labware should also be disposed of in a designated hazardous waste container

in accordance with local, regional, and national regulations.

Workflow for Safe Handling of Carperitide Acetate
The following diagram outlines the logical workflow for safely handling Carperitide acetate,

from initial receipt to final disposal.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Carperitide acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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